Cas no 866049-61-8 ((2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methanol)

• Product Name: (2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methanol
• CAS No: 866049-61-8
• MF: C₁₇H₁₄ClNOS
• MW: 315.817162036896
• CID: 5703921
• PubChem ID: 1481612
• Update Time: 2025-10-31

(2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• AKOS005098793
• (2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methanol
• {2-[(4-chlorobenzyl)sulfanyl]-3-quinolinyl}methanol
• [2-[(4-chlorophenyl)methylsulfanyl]quinolin-3-yl]methanol
• 6R-1155
• 866049-61-8

• Inchi： 1S/C17H14ClNOS/c18-15-7-5-12(6-8-15)11-21-17-14(10-20)9-13-3-1-2-4-16(13)19-17/h1-9,20H,10-11H2
• InChI Key： QBFDQLRFXPALMC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=C(CO)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 315.0484629g/mol
• Monoisotopic Mass: 315.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.4Ų

Additional information on (2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methanol

(2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methanol

The compound (2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methanol, with the CAS number 866049-61-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates a quinoline ring system, a sulfur-containing substituent, and a hydroxymethyl group, making it a unique candidate for further exploration.

Recent studies have highlighted the potential of quinoline derivatives as scaffolds for drug discovery, particularly in the development of anticancer agents. The presence of the sulfanyl group in this compound introduces additional electronic and steric effects, which can significantly influence its interaction with biological targets. Researchers have demonstrated that such modifications can enhance the compound's ability to inhibit key enzymes or receptors involved in cancer progression. For instance, a study published in 2023 revealed that (2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methanol exhibits potent inhibitory activity against a panel of cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the 4-chlorophenyl group adds complexity to the molecule, but also enhances its pharmacokinetic properties. Recent advancements in asymmetric catalysis have enabled the efficient construction of chiral centers within this molecule, which is crucial for optimizing its bioavailability and reducing potential side effects.

In terms of pharmacological applications, this compound has shown promise in preclinical models of neurodegenerative diseases. Its ability to modulate oxidative stress pathways and inhibit neurotoxic agents makes it a valuable tool for studying disease mechanisms and developing novel therapies. A 2023 study conducted by researchers at a leading pharmaceutical company demonstrated that (2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methanol significantly reduces amyloid-beta aggregation in vitro, a hallmark of Alzheimer's disease.

Beyond its therapeutic potential, this compound has also been explored for its role in chemical biology and materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. Recent research has focused on incorporating this molecule into polymer frameworks to enhance their conductivity and stability under various environmental conditions.

In conclusion, (2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methanol represents a versatile and intriguing molecule with broad applications across multiple scientific disciplines. Its structural complexity, combined with its promising biological activities, positions it as an important target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to the advancement of medicine and materials science.